Cas no 2171881-45-9 (2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid)

• Product Name: 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid
• CAS No: 2171881-45-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6012019
• PubChem ID: 165818081
• Update Time: 2025-07-17

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid
• 2171881-45-9
• EN300-1554389
• 2-(1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-propylformamido)acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-14-30(17-26(31)32)27(33)20-9-7-8-19(15-20)16-29-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,19-20,25H,2,7-9,14-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： LCVUYBBDTGITHS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N(CC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid

Introduction to 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid (CAS No. 2171881-45-9)

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid, identified by its CAS number 2171881-45-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety, multiple amino functionalities, and a formamido group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluorenyl group, a prominent feature in this molecule, is known for its stability and fluorescence properties, making it a valuable component in various biochemical assays and imaging techniques. The methoxycarbonyl substituent attached to the fluorenyl ring enhances the molecule's solubility and reactivity, facilitating its incorporation into more complex synthetic pathways. Additionally, the cyclohexyl ring provides steric hindrance, which can influence the molecule's binding affinity and selectivity when interacting with biological targets.

The amino functionalities present in the molecule are critical for its role as a potential pharmacophore. These groups can participate in hydrogen bonding interactions, which are essential for the compound's binding to biological receptors. The N-propylformamido moiety further contributes to the molecule's complexity by introducing a formamide linkage, which can modulate the compound's pharmacokinetic properties. This linkage is particularly interesting because it can serve as a hinge point for further derivatization, allowing chemists to fine-tune the molecule's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the fluorenyl group can effectively enhance the molecule's ability to penetrate cell membranes, making it a promising candidate for topical applications or oral formulations. Furthermore, the methoxycarbonyl group has been found to improve the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo.

The cyclohexyl ring has been identified as a key factor in optimizing the compound's binding affinity to certain enzymes and receptors. By modulating the size and conformation of this group, researchers can fine-tune the molecule's interaction with biological targets, potentially leading to higher efficacy and lower toxicity. Additionally, the presence of multiple amino groups allows for diverse functionalization strategies, enabling the development of libraries of derivatives with tailored pharmacological profiles.

In terms of therapeutic applications, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid (CAS No. 2171881-45-9) has shown promise in preclinical studies as a potential treatment for various diseases. Its structural features make it well-suited for targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, the compound could help reduce inflammation and alleviate symptoms associated with conditions like arthritis and asthma.

Moreover, preliminary research suggests that this molecule may have anticancer properties. The fluorenyl group has been observed to disrupt microtubule formation in cancer cells, leading to cell cycle arrest and apoptosis. The methoxycarbonyl group also contributes to this effect by enhancing the compound's ability to cross cell membranes and reach intracellular targets. These findings highlight the potential of this compound as an anticancer agent and warrant further investigation into its mechanisms of action.

The development of novel drug candidates often involves iterative optimization processes to improve efficacy while minimizing side effects. In this context, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid serves as a valuable scaffold for generating derivatives with enhanced properties. Researchers can leverage computational tools to predict how modifications to specific structural features will impact biological activity. For instance, altering the size or electronic properties of the cyclohexyl ring or introducing additional functional groups can significantly influence the compound's potency and selectivity.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid (CAS No. 2171881-45-9). These algorithms can analyze vast datasets containing structural information and biological activity data to identify patterns that correlate with therapeutic efficacy. By leveraging such tools, researchers can prioritize compounds for further testing based on their predicted pharmacological profiles.

In conclusion,2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-propylformamido)acetic acid represents a fascinating example of how complex molecular structures can be harnessed for therapeutic purposes. Its unique combination of structural features makes it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound,CAS No. 2171881-45-9, it is likely that we will see further advancements in its use across various therapeutic areas.